Methyl-[[4-(propan-2-ylcarbamoyl)phenyl]methylamino]azanium;chloride

• CAS No.: 366-70-1
• Product Name: Methyl-[[4-(propan-2-ylcarbamoyl)phenyl]methylamino]azanium;chloride
• Molecular Formula: C12H19N3O • HCl
• Molecular Weight: 257.76 g/mol
• IUPAC Name: 4-[(2-methylhydrazinyl)methyl]-N-propan-2-ylbenzamide;hydrochloride
• Standard InChI: InChI=1S/C12H19N3O.ClH/c1-9(2)15-12(16)11-6-4-10(5-7-11)8-14-13-3;/h4-7,9,13-14H,8H2,1-3H3,(H,15,16);1H
• Standard InChIKey: DERJYEZSLHIUKF-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC=C(C=C1)CNNC.Cl
• Canonical SMILES: CC(C)NC(=O)C1=CC=C(C=C1)CN[NH2+]C.[Cl-]
• Appearance: Assay:≥98%A crystalline solid
• Melting Point: 433 °F (decomposes) (NTP, 1992)
• Physical Description: Procarbazine hydrochloride is a white to pale yellow crystalline powder with a slight odor. Acid to litmus. (NTP, 1992)
• Description: Procarbazine Hydrochloride is the hydrochloride salt of a methylhydrazine derivative with antineoplastic and mutagenic activities. Although the exact mode of cytotoxicity has not been elucidated, procarbazine, after metabolic activation, appears to inhibit the trans-methylation of methionine into transfer RNA (t-RNA), thereby preventing protein synthesis and consequently DNA and RNA synthesis. This agent may also undergo auto-oxidation, resulting in the formation of cytotoxic free radicals which damage DNA through an alkylation reaction.; Procarbazine hydrochloride is a white to pale yellow crystalline powder with a slight odor. Acid to litmus. (NTP, 1992); Procarbazine hydrochloride is a hydrochloride obtained by combining procarbazine with one equivalent of hydrochloric acid. An antineoplastic chemotherapy drug used for treatment of Hodgkin's lymphoma. Metabolism yields azo-procarbazine and hydrogen peroxide, which results in the breaking of DNA strands. It has a role as an antineoplastic agent. It contains a procarbazine(1+).
• Related CAS: 671-16-9 (Parent)
• Solubility: greater than or equal to 100 mg/mL at 70.7° F (NTP, 1992)
• Synonyms: Hydrochloride, Procarbazine; Matulane; Monohydrobromide, Procarbazine; Monohydrochloride, Procarbazine; Natulan; Procarbazine; Procarbazine Hydrochloride; Procarbazine Monohydrobromide; Procarbazine Monohydrochloride
• PubChem Compound: 9703
• Last Modified: Nov 11 2021